Cas no 1804405-25-1 (Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate)

• Product Name: Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate
• CAS No: 1804405-25-1
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4954274
• Update Time: 2025-06-08

Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate

• Inchi： 1S/C10H8BrNO2S/c1-14-10(13)8-7(5-12)3-2-6(4-11)9(8)15/h2-3,15H,4H2,1H3
• InChI Key： NHEGWUJZCZPWTI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C(=O)OC)C=1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate

Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate: A Comprehensive Overview

Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate, also known by its CAS number 1804405-25-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl ester group, a bromomethyl substituent, a cyano group, and a mercapto group attached to a benzoate ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and electronic materials.

The synthesis of Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach not only enhances efficiency but also reduces the environmental footprint of the synthesis process.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. The presence of the cyano and mercapto groups allows for strong intermolecular interactions, making it suitable for the development of high-performance polymers. Recent research has demonstrated that polymers synthesized using Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate exhibit excellent thermal stability and mechanical properties, making them ideal candidates for aerospace and automotive industries.

In the pharmaceutical sector, this compound has shown potential as a precursor for bioactive molecules. The bromomethyl group can undergo various substitution reactions, enabling the creation of diverse drug candidates. For example, studies have highlighted its role in the development of antiviral agents targeting RNA viruses. The ability to modify the molecule's structure further enhances its utility in drug discovery.

The electronic properties of Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate have also garnered attention in the field of nanotechnology. Its conjugated system facilitates electron transport, making it a candidate for use in organic electronics such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in nanofabrication techniques have enabled the integration of this compound into flexible electronic devices, paving the way for next-generation wearable technology.

From an environmental perspective, researchers are exploring the biodegradability and toxicity profiles of this compound to ensure its safe use in industrial applications. Preliminary studies indicate that under controlled conditions, it exhibits low toxicity to aquatic organisms, which is a positive indicator for its eco-friendly potential.

In conclusion, Methyl 3-bromomethyl-6-cyano-2-mercaptobenzoate (CAS No. 1804405-25-1) is a multifaceted compound with wide-ranging applications across various scientific domains. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing technological and medical innovations.